Sodium Hydroxide

• CAS No.: 1310-73-2
• Product Name: Sodium Hydroxide
• Molecular Formula: NaOH; HNaO
• Molecular Weight: 39.997 g/mol
• IUPAC Name: sodium;hydroxide
• Standard InChI: InChI=1S/Na.H2O/h;1H2/q+1;/p-1
• Standard InChIKey: HEMHJVSKTPXQMS-UHFFFAOYSA-M
• Isomeric SMILES: [OH-].[Na+]
• Impurities: Major impurities which are normally tested for are sodium chloride, sodium carbonate, sodium sulfate, sodium chlorate, iron, and nickel.
• SMILES: [OH-].[Na+]
• Canonical SMILES: [OH-].[Na+]
• Boiling Point: greater than 266 °F at 760 mm Hg (USCG, 1999); Very high (USCG, 1999); 1388; 1388 °C; 2534°F
• Colorform: White, orthogonal crystals; Colorless to white ... solid (flakes, beads, granular form).; Brittle, white, translucent crystalline solid
• Density: 1.5 at 68 °F (USCG, 1999); 2.13 at 68 °F (USCG, 1999); 2.13 g/cu cm 25 °C; 2.1 g/cm³; 2.13
• Melting Point: 604 °F (USCG, 1999); 323; 323 °C; 318 °C; 605°F
• Physical Description: Sodium hydroxide solution appears as a colorless liquid. More dense than water. Contact may severely irritate skin, eyes, and mucous membranes. Toxic by ingestion. Corrosive to metals and tissue.; Sodium hydroxide, solid appears as a white solid. Corrosive to metals and tissue. Used in chemical manufacturing, petroleum refining, cleaning compounds, drain cleaners.; DryPowder; DryPowder, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; PelletsLargeCrystals, OtherSolid; White or nearly white pellets, flakes, sticks, fused masses or other forms. Solutions are clear or slightly turbid, colourless or slightly coloured, strongly caustic and hygroscopic and when exposed to the air they absorb carbon dioxide, forming sodium carbonate; WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS.; Colorless to white, odorless solid (flakes, beads, granular form).
• Description: At room temperature, sodium hydroxide is a white crystalline odorless solid that absorbs moisture from the air. It is a manufactured substance. When dissolved in water or neutralized with acid it liberates substantial heat, which may be sufficient to ignite combustible materials. Sodium hydroxide is very corrosive. It is generally used as a solid or a 50% solution. Other common names include caustic soda and lye. Sodium hydroxide is used to manufacture soaps, rayon, paper, explosives, dyestuffs, and petroleum products. It is also used in processing cotton fabric, laundering and bleaching, metal cleaning and processing, oxide coating, electroplating, and electrolytic extracting. It is commonly present in commercial drain and oven cleaners.; Sodium hydroxide is also known as lye or soda , or caustic soda. At room temperature, sodium hydroxide is a white crystalline odorless solid that absorbs moisture from the air. It is a synthetically manufactured substance. When dissolved in water or neutralized with acid it releases substantial amounts of heat, which may prove sufficient to ignite combustible materials. Sodium hydroxide is highly corrosive. Sodium hydroxide is generally used as a solid or a diluted in a 50% solution. This chemical is used to manufacture soaps, rayon, paper, explosives, dyestuffs, and petroleum products. It is also used in processing cotton fabric, laundering and bleaching, metal cleaning and processing, oxide coating, electroplating, and electrolytic extracting. It is commonly found in commercial drain/ oven cleaners. According to the the FDA, sodium hydroxide is considered a direct food recognized as safe, where it serves as a pH control agent and follows good manufacturing guidelines. Interestingly, sodium hydroxide has been studied for its use in the treatment of prion disease (as occurs in mad cow disease and kuru). The use of this compound has been shown to effectively reduce prion levels in an in vitro inactivation assay.; Sodium hydroxide solution appears as a colorless liquid. More dense than water. Contact may severely irritate skin, eyes, and mucous membranes. Toxic by ingestion. Corrosive to metals and tissue.
• Shelf Life: CONTAINERS OF LYE MUST BE TIGHTLY CLOSED TO PREVENT CONVERSION TO SODIUM CARBONATE BY CARBON DIOXIDE OF AIR.
• Solubility: 111 % (NIOSH, 2016); easily soluble in cold water, hot water; Very soluble in water. Freely soluble in ethanol; 1 g dissolves in 7.2 mL absolute alcohol, 4.2 mL methanol; also soluble in glycerol; 1 g dissolves in 0.9 mL water, 0.3 mL boiling water; Solubility in water, g/100ml at 20 °C: 109 (very good); 111%
• Synonyms: Aetznatron; Ascarite; Caustic soda; Collo-Grillrein; Collo-Tapetta; DL α; E 33; E 33 (degreasing agent); FC 4370; GR; GR (alkali reagent); MO 67; NSC 135799; Promoter 3308B; Soda, caustic; StamperPrep; Tosoh Pearl; White caustic; ma-D 331
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 1.82X10-21 mm Hg at 25 °C /extrapolated/; 0 mmHg (approx)
• PubChem Compound: 14798
• Last Modified: Nov 11 2021